Cas no 2137765-40-1 (Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-)
Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-
-
- Inchi: 1S/C11H12N4/c12-6-8-1-2-10(13)9(5-8)11-7-14-3-4-15-11/h1-5,7H,6,12-13H2
- InChI Key: QIFIJOBTUPPROH-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(N)C(C2=NC=CN=C2)=C1
Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-695718-0.05g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 0.05g |
$1381.0 | 2025-03-12 | |
| Enamine | EN300-695718-0.1g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 0.1g |
$1447.0 | 2025-03-12 | |
| Enamine | EN300-695718-0.25g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 0.25g |
$1513.0 | 2025-03-12 | |
| Enamine | EN300-695718-0.5g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 0.5g |
$1577.0 | 2025-03-12 | |
| Enamine | EN300-695718-1.0g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 1.0g |
$1643.0 | 2025-03-12 | |
| Enamine | EN300-695718-2.5g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 2.5g |
$3220.0 | 2025-03-12 | |
| Enamine | EN300-695718-5.0g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 5.0g |
$4764.0 | 2025-03-12 | |
| Enamine | EN300-695718-10.0g |
4-(aminomethyl)-2-(pyrazin-2-yl)aniline |
2137765-40-1 | 95.0% | 10.0g |
$7065.0 | 2025-03-12 |
Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-
Recent Advances in the Study of Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1)
Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, particularly in the context of targeting specific biological pathways involved in disease progression.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of kinase activity. The research demonstrated that Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for anticancer drug development.
Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the synthetic optimization of Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-. The researchers developed a novel, high-yield synthesis route that improves scalability and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies.
In addition to its kinase inhibitory properties, a 2024 study highlighted the compound's anti-inflammatory effects. Using murine models, researchers observed that Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- significantly reduced pro-inflammatory cytokine levels, indicating its potential application in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In summary, Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms, synthetic accessibility, and therapeutic efficacy will be essential for unlocking its full clinical value.
2137765-40-1 (Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)